Sodium 2-cyanoethane-1-sulfinate

• Molecular Formula: C3H4NNaO2S
• Molecular Weight: 141.13 g/mol
• IUPAC Name: sodium;2-cyanoethanesulfinate
• InChI: InChI=1S/C3H5NO2S.Na/c4-2-1-3-7(5)6;/h1,3H2,(H,5,6);/q;+1/p-1
• InChI Key: VIJZSRLCERKIGY-UHFFFAOYSA-M
• Canonical SMILES: C(CS(=O)[O-])C#N.[Na+]

Description

Sodium 2-cyanoethane-1-sulfinate is an organosulfur compound that has gained attention due to its versatile reactivity and applications in various fields. It is a member of the sodium sulfinate family, which are known for their ability to participate in a wide range of chemical reactions, making them valuable building blocks in organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

Sodium 2-cyanoethane-1-sulfinate can be synthesized through several methods. One common approach involves the reaction of 2-cyanoethane-1-sulfonyl chloride with sodium hydroxide. The reaction is typically carried out in an aqueous medium at room temperature, resulting in the formation of this compound and sodium chloride as a byproduct .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using similar methods as described above. The process is optimized for high yield and purity, with careful control of reaction conditions to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

Sodium 2-cyanoethane-1-sulfinate undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized to form sulfonic acids.

Reduction: It can be reduced to form thiols.

Substitution: It can participate in nucleophilic substitution reactions to form a variety of organosulfur compounds.

Common Reagents and Conditions

Common reagents used in reactions with this compound include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like amines and alcohols. Reaction conditions vary depending on the desired product but often involve mild temperatures and aqueous or organic solvents .

Major Products Formed

Major products formed from reactions with this compound include sulfonic acids, thiols, sulfonamides, and sulfones. These products are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals .

Scientific Research Applications

Sodium 2-cyanoethane-1-sulfinate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in the synthesis of various organosulfur compounds, including sulfonamides and sulfones.

Biology: It is used in the modification of biomolecules, such as proteins and peptides, to introduce sulfonyl groups.

Medicine: It is investigated for its potential use in drug development, particularly in the synthesis of sulfonamide-based drugs.

Industry: It is used in the production of specialty chemicals and materials, such as polymers and surfactants.

Mechanism of Action

The mechanism of action of sodium 2-cyanoethane-1-sulfinate involves its ability to act as a nucleophile or electrophile, depending on the reaction conditions. It can form covalent bonds with various molecular targets, including carbon, nitrogen, and sulfur atoms. This reactivity allows it to participate in a wide range of chemical transformations, making it a versatile reagent in organic synthesis .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to sodium 2-cyanoethane-1-sulfinate include other sodium sulfinates, such as sodium methanesulfinate and sodium benzenesulfinate .

Uniqueness

What sets this compound apart from other sodium sulfinates is its unique cyano group, which imparts distinct reactivity and allows for the formation of a wider range of products. This makes it particularly valuable in the synthesis of complex organosulfur compounds .